Cas no 90829-73-5 (Pyridine, 2-[(4-fluorophenyl)dithio]-, 1-oxide)

• Product Name: Pyridine, 2-[(4-fluorophenyl)dithio]-, 1-oxide
• CAS No: 90829-73-5
• MF: C₁₁H₈FNOS₂
• MW: 253.315723419189
• CID: 749665
• PubChem ID: 57101322
• Update Time: 2025-04-19

Pyridine, 2-[(4-fluorophenyl)dithio]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(4-fluorophenyl)dithio]-, 1-oxide
• 2-[(4-fluorophenyl)disulfanyl]-1-oxidopyridin-1-ium
• 90829-73-5
• DTXSID80720294
• 2-[(4-Fluorophenyl)disulfanyl]-1-oxo-1lambda~5~-pyridine

• Inchi： 1S/C11H8FNOS2/c12-9-4-6-10(7-5-9)15-16-11-3-1-2-8-13(11)14/h1-8H
• InChI Key： IKLNYKZGEVXDDV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C[N+]=1[O-])SC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 253.00313439g/mol
• Monoisotopic Mass: 253.00313439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.1Ų